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Compound of Interest

Compound Name: Isobutyl heptanoate

Cat. No.: B1585279

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Isobutyl heptanoate, including detailed operational protocols and disposal plans to
foster a secure research environment.

Chemical Safety Profile: Isobutyl heptanoate

Property Value Source
CAS Number 7779-80-8 [1]
Molecular Formula C11H2202 [1]
Molecular Weight 186.29 g/mol

Appearance Colorless liquid [1112]
Odor Green odor [11[2]
Boiling Point 208 °C at 760 mmHg [1]
Flash Point 82.22 °C - closed cup

Density 0.87 g/cm3 [1]
Storage Temperature 2-8°C
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Essential Personal Protective Equipment (PPE)

When handling Isobutyl heptanoate, a comprehensive approach to personal protection is

critical to minimize exposure and ensure safety. The following PPE is required:

Eye and Face Protection: Wear safety goggles with side shields or a face shield to protect
against splashes.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile, neoprene, or latex, are essential
to prevent skin contact.[3]

Body Protection: A lab coat, apron, or a full-body suit should be worn to protect the skin from
spills and splashes.[3] For larger-scale operations or where significant splashing is likely, a
chemical splash suit may be necessary.[4]

Respiratory Protection: In well-ventilated areas, respiratory protection may not be required.
However, if vapors are likely to be generated or ventilation is inadequate, a NIOSH/MSHA-
approved respirator should be used.[5][6]

Procedural, Step-by-Step Guidance for Handling

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area. Use of a chemical fume hood is
recommended.[5][7]

Locate the nearest eyewash station and safety shower before beginning work.[5]

Remove all potential ignition sources from the handling area, as Isobutyl heptanoate is a
combustible liquid.[8]

. Handling the Chemical:

Wear the appropriate PPE as outlined above.
Avoid direct contact with skin and eyes.[7]

Avoid breathing in vapors or mists.[7]
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e Use non-sparking tools to prevent ignition.[7]

o Keep the container tightly closed when not in use.[7][9]

3. In Case of a Spill:

e Immediately remove all sources of ignition.[8]

» Ventilate the area of the spill.

o Absorb the spill with an inert material (e.g., sand, earth, vermiculite).

o Collect the absorbed material into a suitable, closed container for disposal.[8][10]
o Clean the spill area thoroughly with soap and water.[11]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12] Seek immediate medical attention.[5]

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water.[12][13] If irritation persists, seek medical attention.[14]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration.[13][14] Seek immediate medical attention.
[13]

¢ Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[7][12]

Disposal Plan

Proper disposal of Isobutyl heptanoate and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.
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e Chemical Disposal: Dispose of the chemical at a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[7] Do not discharge into sewer
systems.[7] All disposal activities must be in accordance with local, state, and federal
regulations.

o Container Disposal: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[7] Alternatively, puncture the container to render it unusable and
dispose of it in a sanitary landfill.[7]

Safe Handling Workflow
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Workflow for Safe Handling of Isobutyl heptanoate
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Caption: A logical workflow for the safe handling and disposal of Isobutyl heptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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